Cas no 2097921-43-0 (4,6-dimethyl-2-[(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-3-yl)oxy]pyrimidine)

• Product name: 4,6-dimethyl-2-[(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-3-yl)oxy]pyrimidine
• CAS No: 2097921-43-0
• MF: C₁₇H₂₅N₅O₃S
• MW: 379.477102041245
• CID: 5336719

4,6-dimethyl-2-[(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-3-yl)oxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)oxy)-4,6-dimethylpyrimidine
• 4,6-dimethyl-2-[1-(1-propan-2-ylimidazol-4-yl)sulfonylpiperidin-3-yl]oxypyrimidine
• 4,6-dimethyl-2-[(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-3-yl)oxy]pyrimidine

• Inchi： 1S/C17H25N5O3S/c1-12(2)21-10-16(18-11-21)26(23,24)22-7-5-6-15(9-22)25-17-19-13(3)8-14(4)20-17/h8,10-12,15H,5-7,9H2,1-4H3
• InChI Key： VWJSBDPHXOIGQW-UHFFFAOYSA-N
• SMILES： S(C1=CN(C=N1)C(C)C)(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 557
• XLogP3: 1.8
• Topological Polar Surface Area: 98.6

Additional information on 4,6-dimethyl-2-[(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-3-yl)oxy]pyrimidine

4,6-Dimethyl-2-[(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-3-yl)oxy]pyrimidine: A Comprehensive Overview

The compound 4,6-dimethyl-2-[(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-3-yl)oxy]pyrimidine, also known by its CAS number 2097921-43-0, represents a highly specialized molecule with significant potential in the field of biopharmaceuticals. This compound belongs to the class of pyrimidines and features unique structural elements that make it an interesting subject for both academic research and pharmaceutical development.

Pyrimidine derivatives have long been recognized for their diverse biological activities, including antifungal, antiviral, and anticancer properties. The 4,6-dimethyl substitution pattern on the pyrimidine ring introduces steric and electronic effects that can influence both pharmacokinetics and target binding affinity. Additionally, the presence of a piperidin-3-yl group attached via an oxygen atom adds a layer of complexity to the molecule, potentially enhancing its bioavailability and metabolic stability.

The sulfonyl group linked to the imidazole ring further contributes to the compound's pharmacological profile. Imidazolium sulfonates are known for their anti-inflammatory and antithrombotic effects, making this moiety particularly valuable in drug design. The use of a 1-(propan-2-yl) substituent on the imidazole ring introduces additional steric bulk, which may enhance the molecule's selectivity by reducing off-target interactions.

Recent studies have highlighted the importance of pyrimidine-based scaffolds in the development of next-generation kinase inhibitors. The combination of a pyrimidine core with heterocyclic substituents like imidazolium sulfonates creates a versatile platform for modulating enzyme activity. This compound's unique structure positions it as a potential candidate for exploring novel therapeutic targets, particularly in oncology and inflammation-related diseases.

From a synthetic perspective, the construction of this molecule exemplifies the growing sophistication of solid-phase synthesis techniques in organic chemistry. The integration of multiple functional groups, including the sulfonyl imidazole and piperidine ether, requires precise control over reaction conditions to ensure both yield and purity. Advances in parallel synthesis and combinatorial chemistry have made such complex molecules more accessible for systematic evaluation.

Preclinical investigations into this compound's pharmacokinetic properties are crucial for its advancement toward clinical applications. Parameters such as oral bioavailability, half-life, and metabolic stability will need to be thoroughly characterized. Additionally, studies on toxicology and cytotoxicity will be essential to establish a favorable safety profile.

Emerging trends in precision medicine suggest that compounds like this one could play a pivotal role in the development of targeted therapies. By leveraging advanced tools such as machine learning and structure-activity relationship (SAR) analysis, researchers can optimize the molecule's properties to maximize efficacy while minimizing adverse effects.

In summary, 4,6-dimethyl-2-[(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-3-yl)oxy]pyrimidine stands at the forefront of modern drug discovery, combining intricate structural features with promising biological activities. Its potential as a therapeutic agent is further supported by recent advancements in drug delivery systems and biomarker detection technologies, which can enhance its effectiveness and personalized application.